1-((2,5-Difluorobenzyl)sulfonyl)-4-(thiophen-3-yl)piperidine

• IUPAC Name: 1-[(2,5-difluorophenyl)methylsulfonyl]-4-thiophen-3-ylpiperidine
• InChI: InChI=1S/C16H17F2NO2S2/c17-15-1-2-16(18)14(9-15)11-23(20,21)19-6-3-12(4-7-19)13-5-8-22-10-13/h1-2,5,8-10,12H,3-4,6-7,11H2
• InChI Key: YTYGVKWRIDWTPV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)S(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C16H17F2NO2S2
• Molecular Weight: 357.4 g/mol

Description

The compound “1-((2,5-Difluorobenzyl)sulfonyl)-4-(thiophen-3-yl)piperidine)” is a chemical compound, but there is limited information available about it.

Scientific Research Applications

Anticancer Potential

1-((2,5-Difluorobenzyl)sulfonyl)-4-(thiophen-3-yl)piperidine and its derivatives have been extensively studied for their potential anticancer properties. For instance, propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have shown promising results as anticancer agents. These compounds were synthesized through a series of reactions starting from ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate, leading to the creation of target compounds with significant yield. Certain derivatives exhibited low IC50 values, indicating strong anticancer activity compared to the reference drug doxorubicin, suggesting their potential therapeutic usefulness in cancer treatment (Rehman et al., 2018).

Antimicrobial Applications

Derivatives of 1-((2,5-Difluorobenzyl)sulfonyl)-4-(thiophen-3-yl)piperidine have also been explored for antimicrobial applications. A series of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, incorporating piperazine carboxamides and 1,3,4-oxadiazol substitutions, were synthesized and evaluated for their antimicrobial activities. These compounds showed moderate to good activities against both Gram-positive and Gram-negative bacterial strains, as well as fungal strains, highlighting their potential as antimicrobial agents (Jadhav et al., 2017).

Synthesis and Chemical Applications

The chemical versatility of 1-((2,5-Difluorobenzyl)sulfonyl)-4-(thiophen-3-yl)piperidine derivatives is evident in their use in various synthetic applications. For example, 1-benzenesulfinyl piperidine/trifluoromethanesulfonic anhydride was used as a potent combination of shelf-stable reagents for the low-temperature conversion of thioglycosides to glycosyl triflates, facilitating the formation of diverse glycosidic linkages. This method represents a powerful, metal-free thiophile that can readily activate both armed and disarmed thioglycosides, showcasing the compound's role in facilitating complex glycosylation reactions (Crich & Smith, 2001).